5-Bromobenzo[d]isothiazole

• IUPAC Name: 5-bromo-1,2-benzothiazole
• InChI: InChI=1S/C7H4BrNS/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H
• InChI Key: VZBLQXAYAYONED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C=NS2
• Molecular Formula: C7H4BrNS
• DSSTOX Substance ID: DTXSID60591227
• Molecular Weight: 214.08 g/mol
• CAS No.: 139037-01-7

Description

5-Bromobenzo[d]isothiazole is a heterocyclic compound. It has a molecular weight of 258.1 and its IUPAC name is 5-bromo-1,2-benzisothiazole-3-carboxylic acid.

Synthesis Analysis

The chemistry of isothiazoles, which includes this compound, is being intensively developed. There are various strategies for the synthesis of isothiazole-containing molecules. These strategies involve selective transformations of the isothiazole heterocycle. Chlorinated isothiazoles are also used in the synthesis of biologically active substances.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H4BrNO2S/c9-4-1-2-6-5 (3-4)7 (8 (11)12)10-13-6/h1-3H, (H,11,12).

Chemical Reactions Analysis

Isothiazoles, including this compound, undergo various chemical reactions. These reactions include ring-forming reactions such as intramolecular cyclization, (4+1)-heterocyclization, and (3+2)-heterocyclization. They also undergo ring functionalization reactions, which involve nucleophilic substitution, cross-coupling, and side-chain functionalization.

Physical and Chemical Properties Analysis

This compound is a solid. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

• 5-Bromobenzo[d]isothiazole is involved in the formation of 5-alkoxy- and 5-hydroxyisothiazoles through nucleophilic attacks, as discussed by Stocks, Waite, and Wooldridge (1971) in their study on Isothiazoles (Stocks, Waite, & Wooldridge, 1971).

• Duan, Perrins, and Rees (1997) explored the reaction of furans with trithiazyl trichloride, leading to a new synthesis of isothiazoles, including 5-benzoyl-3-phenylisothiazole (Duan, Perrins, & Rees, 1997).

• Kazak et al. (2021) synthesized functionally substituted derivatives containing isoxazole and isothiazole heterocycles, highlighting the use of 5-arylisoxazole- and 4,5-dichloroisothiazolecarbonyl chlorides for acylation (Kazak et al., 2021).

• Greig, Tozer, and Wright (2001) synthesized novel cyclic sulfonamides, including 2-(4-chlorobenzyl)-5-(1H-imidazol-4-yl)-2,3,3a,4,5,7a-hexahydrobenzo[d]isothiazole 1,1-dioxide, a histamine H3 receptor antagonist (Greig, Tozer, & Wright, 2001).

• Saha et al. (2009) detailed the synthesis of substituted benzimidazoles, benzothiazoles, and benzoxazoles, where this compound could potentially play a role in intramolecular cyclization processes (Saha et al., 2009).

• Fukada et al. (1988) discussed the synthesis of 5-(p-bromophenacylthio)- and 5-(carbamoylthio)isothiazoles, illustrating another application of bromoisothiazoles in chemical synthesis (Fukada et al., 1988).

• In the synthesis of new benzothiazole acylhydrazones as anticancer agents, Osmaniye et al. (2018) highlighted the significance of BT derivatives in medicinal chemistry, where this compound can be a key component (Osmaniye et al., 2018).

• Wang et al. (2023) investigated a CuBr2-catalyzed annulation for the synthesis of benzo[d]isoselenazole and benzo[d]isothiazole, demonstrating the application of this compound in creating diverse aromatic molecules (Wang et al., 2023).

Mechanism of Action

Target of Action

5-Bromobenzo[d]isothiazole is a derivative of the thiazole group of compounds . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .

Mode of Action

Thiazole derivatives are known to interact with their targets, leading to various biological effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Biochemical Pathways

Thiazole derivatives are known to impact a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have various biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Safety and Hazards

The safety information for 5-Bromobenzo[d]isothiazole includes several hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P305, P351, and P338.

Future Directions

The field of isothiazole chemistry, including 5-Bromobenzo[d]isothiazole, is being actively developed. Future research directions include the development of new synthetic strategies, the study of the biological activity of isothiazole derivatives, and the use of isothiazole–metal complexes as catalysts for cross-coupling reactions.